Cas no 83079-85-0 (ALANINE, N-[(1,1-DIMETHYLETHOXY)CARBONYL]-3-FLUORO-2-METHYL-)

• Product Name: ALANINE, N-[(1,1-DIMETHYLETHOXY)CARBONYL]-3-FLUORO-2-METHYL-
• CAS No: 83079-85-0
• MF: C₉H₁₆FNO₄
• MW: 221.226046562195
• CID: 3346473
• PubChem ID: 10867840
• Update Time: 2025-04-21

ALANINE, N-[(1,1-DIMETHYLETHOXY)CARBONYL]-3-FLUORO-2-METHYL- Chemical and Physical Properties

Names and Identifiers

• ALANINE, N-[(1,1-DIMETHYLETHOXY)CARBONYL]-3-FLUORO-2-METHYL-
• 2-[N-(tert-butoxycarbonyl)amino]-3-fluoro-2-methylpropanoic acid
• IAYDKLHSZNCWJF-UHFFFAOYSA-N
• SCHEMBL2279581
• 2-((tert-Butoxycarbonyl)amino)-3-fluoro-2-methylpropanoic acid
• 83079-85-0

• Inchi： 1S/C9H16FNO4/c1-8(2,3)15-7(14)11-9(4,5-10)6(12)13/h5H2,1-4H3,(H,11,14)(H,12,13)
• InChI Key： IAYDKLHSZNCWJF-UHFFFAOYSA-N
• SMILES： FCC(C(=O)O)(C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 221.10633615Da
• Monoisotopic Mass: 221.10633615Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 75.6Ų